Pyridine, 5-bromo-2-(methylthio)-3-(trifluoromethyl)-

• CAS No.: 211122-42-8
• Molecular Formula: C7H5BrF3NS
• Molecular Weight: 272.09 g/mol
• IUPAC Name: 5-bromo-2-methylsulfanyl-3-(trifluoromethyl)pyridine
• InChI: InChI=1S/C7H5BrF3NS/c1-13-6-5(7(9,10)11)2-4(8)3-12-6/h2-3H,1H3
• InChI Key: DXZZMGYBPCQTCM-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=C(C=N1)Br)C(F)(F)F

Description

Pyridine, 5-bromo-2-(methylthio)-3-(trifluoromethyl)- is a useful research compound. Its molecular formula is C7H5BrF3NS and its molecular weight is 272.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The product of Example 6 (3.0 g, 0.012 mol) was dissolved with stirring in dimethyl sulphoxide (30 mL) and sodium methanethiolate (1.2 g, 0.017 mol) was added. The mixture was stirred at room temperature overnight, poured into ice-water, and extracted with hexane (2×50 mL). The organic extracts were combined, washed with water and brine, and dried over anhydrous sodium sulphate. Evaporation of the solvent under reduced pressure and purification of the residue by chromatography over silica (10% ethyl acetate:hexane) gave 2-methylthio-3-trifluoromethyl-5-bromopyridine (2.2 g) as a clear oil.